Cas no 1358782-86-1 (tert-butyl 1-(methoxycarbonyl)cyclobutylmethylcarbamate)

• Product Name: tert-butyl 1-(methoxycarbonyl)cyclobutylmethylcarbamate
• CAS No: 1358782-86-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 2110295
• Update Time: 2023-11-19

tert-butyl 1-(methoxycarbonyl)cyclobutylmethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(methoxycarbonyl)cyclobutylmethylcarbamate
• CID 90433542
• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]methylamino]-, methyl ester

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13(4)12(7-6-8-12)9(14)16-5/h6-8H2,1-5H3
• InChI Key： JDATWCAEXCKDEM-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC1)N(C(=O)OC(C)(C)C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 294.0±19.0 °C(Predicted)
• pka: -1.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives